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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B1264192

In-Depth Technical Guide: 9-Demethyl FR-901235

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 9-Demethyl FR-901235, a
polyketide natural product with potential as an antitumor agent. This document consolidates the
available chemical and biological data for 9-Demethyl FR-901235, including its
physicochemical properties. Due to the limited specific experimental data on this compound,
this guide also presents inferred methodologies for its study, based on established protocols for
related fungal metabolites. Furthermore, potential mechanisms of action and signaling
pathways are discussed in the context of its parent compound, FR-901235, and other antitumor
agents derived from Penicillium species. This guide aims to be a foundational resource for
researchers interested in the further investigation and development of 9-Demethyl FR-901235.

Introduction

Natural products remain a vital source of novel therapeutic agents, particularly in the field of
oncology. Fungi of the Penicillium genus are prolific producers of a diverse array of secondary
metabolites with a wide range of biological activities. Among these is 9-Demethyl FR-901235,
a derivative of the known immunomodulator FR-901235. First isolated from an endophytic
Penicillium species, 9-Demethyl FR-901235 has been noted for its potential antitumor activity,
making it a compound of interest for further investigation in cancer research and drug
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development. This guide provides a detailed summary of its known properties and a framework
for its future exploration.

Physicochemical Properties

A clear understanding of the physicochemical properties of a compound is fundamental for its
study and development. The key identifiers and molecular characteristics of 9-Demethyl FR-
901235 are summarized in the table below.

Property Value Reference

CAS Number 1029520-85-1 [1]

Molecular Formula C17H1407 [1]

Molecular Weight 330.29 g/mol [1112]
Biological Activity

9-Demethyl FR-901235 is reported to possess antitumor activity.[3] It is a derivative of FR-
901235, which is recognized for its immunomodulatory effects. The parent compound, FR-
901235, has been shown to restore normal mitogen-induced lymphocyte proliferation and
partially restore delayed-type hypersensitivity in tumor-bearing mice. While the specific
cytotoxic profile of 9-Demethyl FR-901235 against various cancer cell lines is not extensively
documented in publicly available literature, the general antitumor properties of metabolites from
Penicillium are well-established.

Experimental Protocols

Detailed experimental protocols specifically for 9-Demethyl FR-901235 are not readily
available. However, based on standard methodologies for the isolation and evaluation of
secondary metabolites from Penicillium species, the following protocols can be proposed.

Proposed Isolation and Purification Protocol

The isolation of 9-Demethyl FR-901235 would likely follow a standard natural product
chemistry workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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